Cas no 114914-80-6 (Phosphorothioic acid,S-[2-(ethylsulfonyl)ethyl] O-methyl ester, sodium salt (9CI))

• Product Name: Phosphorothioic acid,S-[2-(ethylsulfonyl)ethyl] O-methyl ester, sodium salt (9CI)
• CAS No: 114914-80-6
• MF: C₅H₁₂NaO₅PS₂
• MW: 270.239311218262
• CID: 203289
• PubChem ID: 23717260
• Update Time: 2025-04-19

Phosphorothioic acid,S-[2-(ethylsulfonyl)ethyl] O-methyl ester, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[2-(ethylsulfonyl)ethyl] O-methyl ester, sodium salt (9CI)
• sodium,2-ethylsulfonylethylsulfanyl(methoxy)phosphinate
• Sodium S-(2-(Ethylsulfonyl)ethyl) O-methyl phosporothioate
• 114914-80-6
• DTXSID00150897
• Phosphorothioic acid, S-(2-(ethylsulfonyl)ethyl) O-methyl ester, sodium salt

• Inchi： 1S/C5H13O5PS2.Na/c1-3-13(8,9)5-4-12-11(6,7)10-2;/h3-5H2,1-2H3,(H,6,7);/q;+1/p-1
• InChI Key： SSGNTXIXCGQWKH-UHFFFAOYSA-M
• SMILES： S(CC)(CCSP(=O)([O-])OC)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 269.97626
• Monoisotopic Mass: 269.97614711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 83.5